Cas no 53440-57-6 (1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide)
53440-57-6 structure
Product Name:1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide
CAS No:53440-57-6
MF:C13H9NO2S
MW:243.281061887741
CID:357258
PubChem ID:902493
Update Time:2025-04-19
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide
- 3-phenyl-1,2-benzothiazole 1,1-dioxide
- DTXSID20358575
- CHEMBL2140499
- HMS2778D08
- 3-phenyl-1,2-benzisothiazole 1,1-dioxide
- 3-PHENYLBENZO[D]ISOTHIAZOLE 1,1-DIOXIDE
- E84965
- MLS001179335
- SCHEMBL7638951
- 53440-57-6
- SMR000476579
- 3-phenyl-benzo[d]isothiazole 1,1-dioxide
- AK-830/13217029
-
- Inchi: 1S/C13H9NO2S/c15-17(16)12-9-5-4-8-11(12)13(14-17)10-6-2-1-3-7-10/h1-9H
- InChI Key: YPLQGVAADBDXSF-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(C2C=CC=CC=2)=N1)(=O)=O
Computed Properties
- Exact Mass: 243.03547
- Monoisotopic Mass: 243.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.9Ų
Experimental Properties
- PSA: 47.03
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1257614-100mg |
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide |
53440-57-6 | 95% | 100mg |
$220 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1257614-250mg |
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide |
53440-57-6 | 95% | 250mg |
$120 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1257614-1g |
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide |
53440-57-6 | 95% | 1g |
$280 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1257614-5g |
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide |
53440-57-6 | 95% | 5g |
$2205 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1257614-1g |
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide |
53440-57-6 | 95% | 1g |
$280 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1257614-250mg |
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide |
53440-57-6 | 95% | 250mg |
$120 | 2025-03-01 | |
| 1PlusChem | 1P01IDJ1-250mg |
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide |
53440-57-6 | 95%+;RG | 250mg |
$82.00 | 2024-04-30 | |
| 1PlusChem | 1P01IDJ1-1g |
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide |
53440-57-6 | 95%+;RG | 1g |
$260.00 | 2024-04-30 | |
| Aaron | AR01IDRD-250mg |
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide |
53440-57-6 | 95% | 250mg |
$63.00 | 2025-02-13 | |
| Aaron | AR01IDRD-1g |
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide |
53440-57-6 | 95% | 1g |
$243.00 | 2025-02-13 |
1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
53440-57-6 (1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent